Cas no 892746-98-4 (1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892746-98-4
• MF: C₁₉H₁₈N₆O₄
• MW: 394.384023189545
• CID: 5485520
• PubChem ID: 7470660
• Update Time: 2025-07-17

1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• F3062-0101
• 892746-98-4
• 3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(3,4-dimethoxyphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• CCG-166861
• AKOS001914764
• SR-01000024866
• SR-01000024866-1
• 1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H18N6O4/c1-26-13-7-4-11(5-8-13)18-21-19(29-23-18)16-17(20)25(24-22-16)12-6-9-14(27-2)15(10-12)28-3/h4-10H,20H2,1-3H3
• InChI Key： OQYLGTQLSLAOGP-UHFFFAOYSA-N
• SMILES： O1C(C2=C(N)N(C3C=CC(=C(C=3)OC)OC)N=N2)=NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 394.13895308g/mol
• Monoisotopic Mass: 394.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of 1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892746-98-4)

The compound 1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892746-98-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a 1,2,3-triazole moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine has surged due to their versatility in drug development. The compound's methoxy-substituted phenyl groups enhance its solubility and bioavailability, which are critical factors in pharmacokinetics. This aligns with the growing trend in pharmaceutical research to optimize drug-like properties early in the discovery process. Additionally, the presence of both oxadiazole and triazole rings contributes to its stability and binding affinity, making it a valuable tool for probing protein-ligand interactions.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 1,2,4-oxadiazole derivatives in medicine?" Studies suggest that such derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The 1,2,3-triazole component further augments these properties by enabling click chemistry, a technique widely used in bioconjugation and targeted drug delivery. This dual functionality positions CAS No. 892746-98-4 as a compound of interest for researchers exploring next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine involves multi-step reactions, including cyclization and coupling processes. The compound's high purity and structural integrity are essential for reproducible results in biological assays. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its identity and assess its quality. These methodologies are critical for ensuring the reliability of data generated in preclinical studies.

Another hot topic in the scientific community is the role of small-molecule modulators in treating complex diseases. 1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine fits into this category due to its potential to modulate specific pathways involved in disease progression. For instance, its oxadiazole-triazole hybrid structure could be leveraged to develop inhibitors for kinases or other signaling proteins, which are often dysregulated in cancer and metabolic disorders.

In conclusion, 1-(3,4-dimethoxyphenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892746-98-4) represents a fascinating area of research at the intersection of chemistry and biology. Its structural features and potential applications make it a compelling subject for further investigation. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.